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Abstract

C.l1. Pigment Red 9 is a synthetic organic monoazo pigment belonging to the naphthol AS
pigment family. This technical guide provides a detailed overview of its molecular compaosition,
physicochemical properties, and a general synthesis methodology. The document also
addresses the toxicological considerations relevant to the broader class of azo pigments, a
crucial aspect for its potential application or presence as an impurity in pharmaceutical
contexts. While detailed experimental protocols and specific signaling pathway interactions for
C.l. Pigment Red 9 are not extensively documented in publicly accessible literature, this guide
consolidates the available scientific information to serve as a foundational resource for
researchers.

Molecular Composition and Identification

C.l. Pigment Red 9 is chemically identified as 4-[(2,5-dichlorophenyl)azo]-3-hydroxy-N-(2-
methoxyphenyl)naphthalene-2-carboxamide.[1][2] Its structure is characterized by a single azo
group (-N=N-) linking a dichlorinated phenyl ring to a naphthol derivative.[2]

Table 1: Chemical and Physical Properties of C.I.
Pigment Red 9
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Property Value Reference(s)

4-[(2,5-dichlorophenyl)azo]-3-
hydroxy-N-(2-

IUPAC Name yaroxy-N-{ [1][2]
methoxyphenyl)naphthalene-2-

carboxamide

C.I. Name Pigment Red 9 [2]
C.l. Number 12460 [3]
CAS Number 6410-38-4 [2][3]
Molecular Formula C24H17CI2N30s3 [2][3]
Molecular Weight 466.32 g/mol [2][3]
Appearance Yellowish-red powder [2]
Melting Point 280 °C [2]
Solubility Poor in most solvents [2]

Synthesis Methodology

The synthesis of C.I. Pigment Red 9 is a two-step process involving diazotization followed by
an azo coupling reaction.

General Experimental Protocol

Step 1: Diazotization of 2,5-Dichloroaniline

2,5-Dichloroaniline is dissolved in an acidic medium, typically hydrochloric acid, and then
treated with a solution of sodium nitrite at a low temperature (0-5 °C) to form the corresponding
diazonium salt. Maintaining a low temperature is critical to prevent the decomposition of the
unstable diazonium salt.

Step 2: Azo Coupling

The freshly prepared diazonium salt solution is then gradually added to a solution of the
coupling component, 2'-Methoxy-3-hydroxy-2-naphthanilide (Naphthol AS-D), which is typically
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dissolved in an alkaline medium. The coupling reaction is pH-dependent and is generally
carried out under controlled pH to yield the final pigment, C.I. Pigment Red 9. The resulting
pigment precipitates out of the solution and is then filtered, washed, and dried.

Note: Detailed, reproducible experimental protocols including specific reagent quantities,
reaction times, purification methods (such as recrystallization or column chromatography), and
analytical characterization data (NMR, IR, etc.) for C.l. Pigment Red 9 are not readily available
in the reviewed literature. The following workflow represents a generalized process.

Diagram 1: General Synthesis Workflow for C.I. Pigment
Red 9

Caption: Generalized synthesis workflow for C.l. Pigment Red 9.

Toxicological Profile of Azo Pigments

A comprehensive toxicological assessment of C.I. Pigment Red 9 is not available in the public
domain. However, the toxicology of azo dyes as a class is of significant interest to drug
development professionals due to their potential to be metabolized into harmful aromatic
amines.

Metabolism of Azo Dyes

The primary metabolic pathway for azo dyes involves the reductive cleavage of the azo bond.
This can be carried out by azoreductases present in the liver and, more significantly, by the gut
microbiota. This cleavage results in the formation of two or more aromatic amines.

Diagram 2: Metabolic Cleavage of Azo Dyes

Caption: Reductive cleavage of the azo bond.

Genotoxicity and Carcinogenicity

The aromatic amines produced from the metabolism of azo dyes are a class of chemicals that
includes known mutagens and carcinogens. For instance, the potential metabolic breakdown of
C.l. Pigment Red 9 would yield 2,5-dichloroaniline and an aromatic amine derived from the
naphthol portion. The genotoxicity of 2,5-dichloroaniline has been a subject of study.
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For the related compound D&C Red No. 9 (C.I. Pigment Red 53:1), studies have shown it
caused splenic toxicity in rats and mice.[4] In one study, it produced splenic sarcomas in male
rats and increased the incidence of neoplastic liver nodules in both sexes.[4] However, D&C
Red No. 9 was found to be inactive in several genotoxicity assays, including tests for gene
mutation in bacteria and mammalian cells.[4] The International Agency for Research on Cancer
(IARC) has classified D&C Red No. 9 as "not classifiable as to its carcinogenicity to humans
(Group 3)".[4]

Signaling Pathways

Specific signaling pathways affected by C.I. Pigment Red 9 or its metabolites are not
documented in the available scientific literature. Research in this area would be necessary to
understand its potential biological effects at a molecular level.

Conclusion

C.l1. Pigment Red 9 is a well-characterized organic pigment in terms of its basic chemical
identity and industrial synthesis. However, for an audience in drug development and research,
there is a notable lack of in-depth, publicly available data regarding detailed and reproducible
experimental protocols, comprehensive spectroscopic analysis, and specific toxicological
mechanisms, including interactions with cellular signaling pathways. The general toxicological
profile of azo dyes highlights the need for caution and further investigation into the metabolic
fate and biological activity of any such compound that may be present in a pharmaceutical
context. This guide serves as a summary of the current knowledge and a call for further
research to fill the existing gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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